Ethyl 2-(morpholin-4-yl)-5-(pentanoylamino)benzoate

• Molecular Formula: C18H26N2O4
• Molecular Weight: 334.4 g/mol
• IUPAC Name: ethyl 2-morpholin-4-yl-5-(pentanoylamino)benzoate
• InChI: InChI=1S/C18H26N2O4/c1-3-5-6-17(21)19-14-7-8-16(20-9-11-23-12-10-20)15(13-14)18(22)24-4-2/h7-8,13H,3-6,9-12H2,1-2H3,(H,19,21)
• InChI Key: LOCZGQFARXCBDJ-UHFFFAOYSA-N
• SMILES: CCCCC(=O)NC1=CC(=C(C=C1)N2CCOCC2)C(=O)OCC

Description

Ethyl 2-(morpholin-4-yl)-5-(pentanoylamino)benzoate, also known as E-4031, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of pharmacology. E-4031 is a potassium channel blocker that has been found to have important implications in the study of cardiac arrhythmias and other related disorders.

Mechanism of Action

Ethyl 2-(morpholin-4-yl)-5-(pentanoylamino)benzoate works by blocking the potassium channels in the heart, which are responsible for regulating the flow of potassium ions across the cell membrane. This results in a prolonged action potential duration and a slower heart rate, which can be beneficial in the treatment of certain cardiac disorders.
Biochemical and Physiological Effects:
Ethyl 2-(morpholin-4-yl)-5-(pentanoylamino)benzoate has been found to have a number of biochemical and physiological effects, including a decrease in the heart rate, a prolongation of the QT interval, and an increase in the refractory period of the heart. These effects are directly related to the compound's ability to block potassium channels in the heart.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using Ethyl 2-(morpholin-4-yl)-5-(pentanoylamino)benzoate in lab experiments is its high potency and selectivity as a potassium channel blocker. This makes it an ideal compound for studying the effects of potassium channel blockage on cardiac function. However, one of the limitations of using Ethyl 2-(morpholin-4-yl)-5-(pentanoylamino)benzoate is its potential for off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several potential future directions for research involving Ethyl 2-(morpholin-4-yl)-5-(pentanoylamino)benzoate. One area of interest is the development of new drugs based on the structure of Ethyl 2-(morpholin-4-yl)-5-(pentanoylamino)benzoate that can be used to treat a wider range of cardiac disorders. Another area of interest is the study of the compound's effects on other physiological systems, such as the nervous system. Finally, there is potential for further research into the mechanisms of action of Ethyl 2-(morpholin-4-yl)-5-(pentanoylamino)benzoate and its related compounds, which could lead to a better understanding of the underlying mechanisms of cardiac arrhythmias and other related disorders.

Synthesis Methods

Ethyl 2-(morpholin-4-yl)-5-(pentanoylamino)benzoate can be synthesized using a variety of methods, but the most commonly used approach involves the reaction of 2-(morpholin-4-yl)benzoic acid with pentanoyl chloride in the presence of triethylamine. The resulting product is then treated with ethyl chloroformate to yield Ethyl 2-(morpholin-4-yl)-5-(pentanoylamino)benzoate in high yield and purity.

Scientific Research Applications

Ethyl 2-(morpholin-4-yl)-5-(pentanoylamino)benzoate has been extensively studied for its potential applications in the field of pharmacology. One of the primary areas of research has been in the study of cardiac arrhythmias, where Ethyl 2-(morpholin-4-yl)-5-(pentanoylamino)benzoate has been found to be a highly effective potassium channel blocker. This has led to the development of several drugs that are based on the structure of Ethyl 2-(morpholin-4-yl)-5-(pentanoylamino)benzoate and are currently being used to treat various cardiac disorders.